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Compound of Interest

Compound Name: Ethyl phenylacetate

Cat. No.: B125129

An In-depth Technical Guide to Ethyl Phenylacetate

Ethyl phenylacetate is a significant organic compound with wide-ranging applications in the
fragrance, flavor, and pharmaceutical industries. This guide provides a comprehensive
overview of its chemical and physical properties, spectroscopic data, synthesis protocols, and
safety information, tailored for researchers, scientists, and professionals in drug development.

Chemical Identification and Nomenclature

Proper identification of a chemical substance is crucial for scientific research and application.
The following table summarizes the key identifiers for ethyl phenylacetate.
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Identifier Value
IUPAC Name ethyl 2-phenylacetate[1][2]

Ethyl phenacetate, Ethyl a-toluate, a-Toluic acid
Synonyms . .

ethyl ester, Phenylacetic acid ethyl ester[3]
CAS Number 101-97-3[3][4]

Molecular Formula

C10H1202[3]

Molecular Weight

164.20 g/mol [1][3][5]

InChlKey

DULCUDSUACXJJC-UHFFFAOY SA-N[1][2][6]

Canonical SMILES

CCOC(=0)CC1=CC=CC=C1][1]

Physical and Chemical Properties

The physical and chemical properties of ethyl phenylacetate determine its behavior and

suitability for various applications. It is a clear, colorless to pale yellowish liquid.[7][8] It is

characterized by a pleasant, strong, and sweet odor reminiscent of honey.[1][7][9]

Property Value

Melting Point -29 °C[9]

Boiling Point 229 °C[5][71I9]

Density 1.03 g/mL at 25 °C[5][7][9]

Refractive Index (n20/D)

1.497[5][7][9]

Solubility

Insoluble in water; miscible with ethanol, ether,
benzene, and chloroform.[3] Water solubility is
1,478 mg/L at 25 °C.[1]

Vapor Pressure

0.06 mmHg[1]

Vapor Density

5.67 (Air = 1)[1]

Spectroscopic Data
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Spectroscopic analysis is essential for the structural elucidation and purity assessment of
chemical compounds.

Spectroscopic Data Details

1H NMR Spectrum available.[6][10]

Shifts [ppm]: 171.52, 134.25, 129.25, 128.54,

FC NMR (CDCL, 25.16 MHz) 127.03, 60.76, 41.40, 14.15[1]

Infrared (IR) Spectroscopy Spectrum available.[11]

Major m/z peaks: 91.0 (base peak), 164.0

Mass Spectrometry (El
P y (ED (molecular ion), 92.0, 65.0, 29.0[1]

Experimental Protocols
Synthesis of Ethyl Phenylacetate from Benzyl Cyanide

A common and convenient laboratory-scale synthesis of ethyl phenylacetate involves the
reaction of benzyl cyanide with ethanol and sulfuric acid.[8][12]

Materials:

Benzyl cyanide

95% Ethanol

Concentrated sulfuric acid

10% Sodium carbonate solution

Water

Sodium chloride (optional)
Procedure:

 In a 3-liter round-bottomed flask equipped with a reflux condenser, mix 750 g of 95%
ethanol, 750 g of concentrated sulfuric acid, and 450 g of benzyl cyanide.[12]
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» Heat the mixture to boiling for six to seven hours.[12]
» After cooling, pour the reaction mixture into 2 liters of water.[12]
o Separate the upper layer, which is the crude ethyl phenylacetate.[12]

o Wash the separated layer with a 10% sodium carbonate solution to neutralize any remaining
acid and remove any phenylacetic acid byproduct.[3][12] The addition of sodium chloride
may be necessary to facilitate the separation of the ester.[12]

 Purify the crude product by distillation under reduced pressure. The pure product distills at
120-125 °C at 17-18 mm Hg.[12]

This method typically yields 83-87% of the theoretical amount.[12]

Reactants

Sulfuric Acid Reaction Workup Purification

\

Mix and Heat
(Reflux, 6-7 hours)

Distillation under
reduced pressure

Wash with Na2CO3 solution

}-+—»| Ethyl Phenylacetate

Benzyl Cyanide

Click to download full resolution via product page

Caption: Synthesis workflow for ethyl phenylacetate from benzyl cyanide.

Synthesis via Fischer Esterification

Ethyl phenylacetate can also be prepared by the Fischer esterification of phenylacetic acid
with ethanol using an acid catalyst such as hydrochloric acid or sulfuric acid.[3][12][13]
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General Procedure:

» A solution of phenylacetic acid in an excess of ethanol is prepared.

» A catalytic amount of a strong acid (e.g., concentrated sulfuric acid) is added.

o The mixture is heated under reflux for several hours to drive the equilibrium towards the

ester product.

e The workup is similar to the one described above, involving neutralization, washing, and

distillation.

Safety and Handling

Proper handling and storage of ethyl phenylacetate are essential to ensure laboratory safety.

Safety Parameter

Details

Flash Point 91 °C (closed cup)[4]
Store below +30°C in a dry, cool, and well-
Storage ventilated place.[7][9][14] Keep the container

tightly closed.[14]

Incompatible Materials

Strong oxidizing agents and strong bases.[4][14]

Hazardous Decomposition Products

Under fire conditions, hazardous decomposition
products such as carbon monoxide and carbon
dioxide can form.[4][14]

Personal Protective Equipment

Wear appropriate protective gloves, clothing,
and eye protection.[14][15] Ensure adequate

ventilation, especially in confined areas.[14][16]

Toxicity

Moderately toxic by ingestion.[9] The oral LD50
in rats is 3,300 mg/kg.[17] It is considered non-
mutagenic.[7][9]

Applications
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Ethyl phenylacetate is a versatile compound with several applications:

Fragrance and Perfumery: It is used in perfumes for its sweet, honey-like, and floral notes.[3]

[71[9]
Flavoring Agent: It is used as a flavoring agent in foods and beverages.[7][18]

Pharmaceuticals: It can be used as an intermediate in the synthesis of pharmaceuticals,
such as barbiturates.[8] It is also used as an excipient in drug formulations to improve the
solubility of active ingredients.[18]

Solvent: Due to its properties, it can be used as a solvent in various applications.[7][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethyl phenylacetate | C10H1202 | CID 7590 - PubChem [pubchem.ncbi.nlm.nih.gov]
2. Showing Compound Ethyl phenylacetate (FDB010560) - FooDB [foodb.ca]

3. Ethyl Phenylacetate (CAS 101-97-3) — Sweet Floral-Honey Synthetic Ingredient for
Perfumery — Scentspiracy [scentspiracy.com]

4. oxfordlabchem.com [oxfordlabchem.com]

5. Ethyl phenylacetate = 98 , FCC, FG 101-97-3 [sigmaaldrich.com]

6. Ethyl phenylacetate(101-97-3) 1H NMR spectrum [chemicalbook.com]
7. Ethyl phenylacetate | 101-97-3 [chemicalbook.com]

8. Ethyl Phenylacetate Or Ethyl Phenyl Acetate CAS 101-97-3 Manufacturers and Suppliers -
Price - Fengchen [fengchengroup.com]

9. Ethyl phenylacetate CAS#: 101-97-3 [m.chemicalbook.com]
10. spectrabase.com [spectrabase.com]

11. spectrabase.com [spectrabase.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b125129?utm_src=pdf-body
https://www.scentspiracy.com/fragrance-ingredients/p/ethyl-phenylacetate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6701512.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6701512_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6701512.htm
https://www.chemimpex.com/products/34193
https://www.fengchengroup.com/chemicals/featured-chemicals/ethyl-phenylacetate-or-ethyl-phenyl-acetate.html
https://www.chemimpex.com/products/34193
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6701512.htm
https://www.chemimpex.com/products/34193
https://www.benchchem.com/product/b125129?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-phenylacetate
https://foodb.ca/compounds/FDB010560
https://www.scentspiracy.com/fragrance-ingredients/p/ethyl-phenylacetate
https://www.scentspiracy.com/fragrance-ingredients/p/ethyl-phenylacetate
https://www.oxfordlabchem.com/msds/(E-03884)%20ETHYL%20PHENYL%20ACETATE%20(Phenyl%20Ethyl%20Acetate).pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/w245208
https://www.chemicalbook.com/SpectrumEN_101-97-3_1HNMR.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6701512.htm
https://www.fengchengroup.com/chemicals/featured-chemicals/ethyl-phenylacetate-or-ethyl-phenyl-acetate.html
https://www.fengchengroup.com/chemicals/featured-chemicals/ethyl-phenylacetate-or-ethyl-phenyl-acetate.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB6701512_EN.htm
https://spectrabase.com/spectrum/gyH0CxdUWi
https://spectrabase.com/spectrum/BP37CZVMQUK
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 12. Organic Syntheses Procedure [orgsyn.org]

« 13. Ethyl phenylacetate synthesis - chemicalbook [chemicalbook.com]
e 14. fishersci.ie [fishersci.ie]

e 15. cdhfinechemical.com [cdhfinechemical.com]

e 16. aurochemicals.com [aurochemicals.com]

e 17. cpachem.com [cpachem.com]

e 18. chemimpex.com [chemimpex.com]

 To cite this document: BenchChem. [Ethyl phenylacetate chemical and physical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125129#ethyl-phenylacetate-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://orgsyn.org/demo.aspx?prep=CV1P0270
https://www.chemicalbook.com/synthesis/ethyl-phenylacetate.htm
https://www.fishersci.ie/store/msds?partNumber=11423967&countryCode=IE&language=en
https://www.cdhfinechemical.com/images/product/msds/19_119130603_ETHYLPHENYLACETATE-CASNO-101-97-3-MSDS(2).pdf
https://www.aurochemicals.com/wp-content/uploads/2023/10/ETHYL-PHENYL-ACETATE-Natural-Manufacturing-SDS.pdf
https://www.cpachem.com/msds?num=SB59640&dnl=sd_-_Ethyl_phenylacetate_CAS_101-97-3_EC_202-993-8_%28SB59640%29_%28EU%29.pdf
https://www.chemimpex.com/products/34193
https://www.benchchem.com/product/b125129#ethyl-phenylacetate-chemical-and-physical-properties
https://www.benchchem.com/product/b125129#ethyl-phenylacetate-chemical-and-physical-properties
https://www.benchchem.com/product/b125129#ethyl-phenylacetate-chemical-and-physical-properties
https://www.benchchem.com/product/b125129#ethyl-phenylacetate-chemical-and-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b125129?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

